Cas no 2126177-73-7 (1H-Pyrazole, 4-bromo-3-(bromomethyl)-1-methyl-, hydrobromide (1:1))

• Product Name: 1H-Pyrazole, 4-bromo-3-(bromomethyl)-1-methyl-, hydrobromide (1:1)
• CAS No: 2126177-73-7
• MF: C₅H₇Br₃N₂
• MW: 334.834478616714
• CID: 5264075
• Update Time: 2023-08-25

1H-Pyrazole, 4-bromo-3-(bromomethyl)-1-methyl-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(bromomethyl)-1-methylpyrazole;hydrobromide
• AT15929
• 4-BROMO-3-(BROMOMETHYL)-1-METHYL-1H-PYRAZOLE HBR
• 4-bromo-3-(bromomethyl)-1-methyl-1H-pyrazole hydrobromide
• 1H-Pyrazole, 4-bromo-3-(bromomethyl)-1-methyl-, hydrobromide (1:1)

• Inchi： 1S/C5H6Br2N2.BrH/c1-9-3-4(7)5(2-6)8-9;/h3H,2H2,1H3;1H
• InChI Key： DSXSULRCFQRTFW-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)N=C1CBr.Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 99
• Topological Polar Surface Area: 17.8